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Compound of Interest

Compound Name: 5-Chloroisophthalaldehyde

CAS No.: 105511-08-8

Cat. No.: B017556

Get Quote

Executive Summary
5-Chloroisophthalaldehyde is a specialized bifunctional aromatic building block critical to the

synthesis of advanced porous materials, including Covalent Organic Frameworks (COFs) and

macrocyclic ligands like porphyrins and corroles. Its unique geometry (1,3-diformyl substitution)

combined with a chemically active handle (5-chloro) allows for the construction of

functionalized architectures where the chlorine atom remains available for post-synthetic

modification (PSM) or electronic tuning.

Critical Advisory on Chemical Identity: There is a frequent database conflict regarding this

compound.

Target Compound: 5-Chloroisophthalaldehyde (5-chlorobenzene-1,3-dicarbaldehyde).

CAS: 105511-08-8.[1][2]

Common Mismatch: Users searching for CAS 6361-21-3 (provided in some requests) will

encounter 2-Chloro-5-nitrobenzaldehyde. These are structurally distinct. This guide focuses

on 5-Chloroisophthalaldehyde (CAS 105511-08-8).[1][2]
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Part 1: Chemical Identity & Structural Analysis
Molecular Profile
The molecule consists of a benzene ring substituted at the 1 and 3 positions with formyl (-CHO)

groups and at the 5 position with a chlorine atom. This

symmetric arrangement is ideal for reticular chemistry, allowing the formation of hexagonal or
rhombic networks.

Property Data

IUPAC Name 5-Chlorobenzene-1,3-dicarbaldehyde

CAS Registry Number 105511-08-8

Molecular Formula C₈H₅ClO₂

Molecular Weight 168.58 g/mol

SMILES C1=C(C=C(C=C1C=O)C=O)Cl

Appearance White to pale yellow crystalline solid

Solubility
Soluble in DCM, CHCl₃, THF, DMF; Insoluble in

water

Structural Significance
Meta-Directing Geometry: The 1,3-aldehyde placement dictates a bond angle of ~120° in

condensation reactions, favoring the formation of hexagonal 2D COFs or discrete

macrocycles.

Electronic Effects: The chlorine atom at position 5 exerts an inductive electron-withdrawing

effect (-I), which increases the electrophilicity of the carbonyl carbons compared to

unsubstituted isophthalaldehyde. This can accelerate Schiff-base condensation rates.

Steric Handle: The chlorine atom points "outward" in many macrocyclic assemblies,

minimizing steric clash during ring formation while remaining accessible for palladium-

catalyzed coupling reactions (e.g., Suzuki-Miyaura) in post-synthetic modification.
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Part 2: Physical Characterization & Stability
Thermal Properties[7]

Melting Point: Typically 95–105 °C (Estimate based on 5-Br analog mp 128°C and parent

isophthalaldehyde mp 89°C).

Boiling Point: Predicted ~280–300 °C at 760 mmHg (Decomposes).

Stability and Storage
Oxidation Sensitivity: Like all benzaldehydes, the formyl groups are susceptible to

autoxidation to carboxylic acids (5-chloroisophthalic acid) upon prolonged exposure to air.

Storage Protocol: Store under an inert atmosphere (Nitrogen or Argon) at 2–8 °C.

Purification: If the solid appears yellow/orange or has a broad melting point, recrystallization

from Hexane/Ethyl Acetate (3:1) or sublimation is recommended to remove the acid impurity.

Part 3: Chemical Reactivity & Applications[8]
Reactivity Profile
The molecule possesses two distinct reactive vectors:

Condensation (C=O): Reversible Schiff-base formation with amines, or Knoevenagel

condensation with active methylenes.

Coupling (C-Cl): The aryl chloride is generally inert to mild nucleophiles but active in metal-

catalyzed cross-coupling reactions, particularly when using specialized phosphine ligands

(e.g., Buchwald-type) that activate aryl chlorides.

Key Application Pathways
Covalent Organic Frameworks (COFs): Used as the

symmetric node. Reacting with

symmetric amines (e.g., 1,3,5-tris(4-aminophenyl)benzene) yields hexagonal pore structures
functionalized with Cl- atoms.
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Porphyrin/Corrole Synthesis: Condensation with pyrrole yields meso-substituted

dipyrromethanes. The 5-Cl group allows for the synthesis of "hanging basket" porphyrins

where the substituent modifies the cavity environment.
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Caption: Divergent synthesis pathways for 5-Chloroisophthalaldehyde in reticular chemistry

and ligand design.

Part 4: Experimental Protocols
Synthesis of 5-Chloroisophthalaldehyde
Rationale: Commercial availability is often limited or expensive. Synthesis from the acid ester is

robust.

Reaction:

Protocol (Optimized for 10g Scale):

Reduction: Dissolve dimethyl 5-chloroisophthalate (10.0 g, 43.7 mmol) in anhydrous THF

(150 mL) under Argon. Cool to -78 °C.

Addition: Add DIBAL-H (1.0 M in toluene, 110 mL, 2.5 equiv) dropwise over 1 hour. Stir for 4

hours, allowing to warm to 0 °C.
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Quench: Carefully add Rochelle's salt solution (saturated potassion sodium tartrate). Stir

vigorously until phases separate (may take 2-12 hours). Extract with EtOAc.[3]

Oxidation (Swern): To oxalyl chloride (1.5 equiv) in DCM at -78 °C, add DMSO (3 equiv). Stir

15 min. Add the crude diol (dissolved in DCM). Stir 30 min. Add

(5 equiv) and warm to RT.

Workup: Wash with water, 1M HCl, and brine. Dry over

.

Purification: Flash chromatography (Hexane/EtOAc 8:2).

Synthesis of a Cl-Functionalized COF (Example
Workflow)
Rationale: Demonstrates the use of the aldehyde in reticular synthesis.

Reagents:

5-Chloroisophthalaldehyde (0.3 mmol)

1,3,5-Tris(4-aminophenyl)benzene (TAPB) (0.2 mmol)

Solvent: o-Dichlorobenzene/n-Butanol (1:1 v/v)

Catalyst: 6M Aqueous Acetic Acid

Step-by-Step:

Loading: In a Pyrex tube (10 mL), charge the aldehyde and amine. Add 3 mL of the solvent

mixture.

Sonication: Sonicate for 5 minutes to ensure homogeneity.

Catalysis: Add 0.3 mL of 6M acetic acid.
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Degassing: Freeze-pump-thaw (3 cycles) to remove oxygen (critical for crystallinity). Seal the

tube under vacuum.

Solvothermal Synthesis: Heat at 120 °C for 72 hours undisturbed.

Isolation: Filter the resulting yellow powder. Wash extensively with THF and Acetone

(Soxhlet extraction recommended for 24h) to remove unreacted monomers.

Activation: Dry under dynamic vacuum at 100 °C for 12 hours.

Part 5: References
Chemical Identity Verification:

PubChem Compound Summary for CAS 105511-08-8. National Center for Biotechnology

Information. Link

Note on Mismatch: Sigma-Aldrich entry for CAS 6361-21-3 (2-Chloro-5-

nitrobenzaldehyde). Link

Synthesis & Applications (COFs):

Li, X., et al. "Topology-Directed Growth of Covalent Organic Frameworks."

ResearchGate/Literature. (Discusses aldehyde linkers in COF construction). Link

Corrole Chemistry:

Aviv, I., & Gross, Z.[4] "Corrole-based applications." Chemical Communications.[4]

(Highlights the utility of aldehyde precursors in corrole synthesis). Link

NMR Solvent Data (Characterization):

Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities." Organometallics.

(Essential for identifying solvent peaks in the aldehyde spectrum). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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